Cas no 1361715-81-2 (2,4-Dichloro-4'-difluoromethoxy-3'-fluoro-biphenyl)

• Product Name: 2,4-Dichloro-4'-difluoromethoxy-3'-fluoro-biphenyl
• CAS No: 1361715-81-2
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• CID: 4996077
• Update Time: 2025-06-12

2,4-Dichloro-4'-difluoromethoxy-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-4'-difluoromethoxy-3'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3O/c14-8-2-3-9(10(15)6-8)7-1-4-12(11(16)5-7)19-13(17)18/h1-6,13H
• InChI Key： WEJXUEQHYFDJEE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C=1)F)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 6.1
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Dichloro-4'-difluoromethoxy-3'-fluoro-biphenyl

Research Briefing on 2,4-Dichloro-4'-difluoromethoxy-3'-fluoro-biphenyl (CAS: 1361715-81-2): Recent Advances and Applications

The compound 2,4-Dichloro-4'-difluoromethoxy-3'-fluoro-biphenyl (CAS: 1361715-81-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 2,4-Dichloro-4'-difluoromethoxy-3'-fluoro-biphenyl as a key intermediate in the synthesis of novel bioactive molecules. Its biphenyl core, combined with halogen and difluoromethoxy substituents, offers a versatile scaffold for medicinal chemistry. Researchers have explored its utility in targeting specific enzymes and receptors, particularly in the context of inflammatory and oncological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a modulator of the NF-κB signaling pathway, which is implicated in chronic inflammation and cancer progression. The study employed in vitro and in vivo models to validate its inhibitory effects, with promising results in reducing pro-inflammatory cytokine production. These findings suggest potential applications in developing next-generation anti-inflammatory drugs.

Another area of interest is the compound's pharmacokinetic properties. A recent pharmacokinetic profiling study revealed favorable metabolic stability and oral bioavailability, making it a viable candidate for further preclinical development. Computational modeling has also been employed to optimize its binding affinity for target proteins, as reported in a 2024 ACS Chemical Biology publication.

Despite these advancements, challenges remain, including the need for more extensive toxicological evaluations and scalable synthesis methods. Current research is focused on addressing these gaps, with several collaborative efforts between academic and industrial laboratories underway. The compound's potential as a lead structure in drug discovery underscores the importance of continued investigation.

In conclusion, 2,4-Dichloro-4'-difluoromethoxy-3'-fluoro-biphenyl represents a promising candidate for therapeutic development, with recent studies highlighting its multifaceted applications. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.